Cas no 1864057-34-0 (1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride)

• Product Name: 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride
• CAS No: 1864057-34-0
• MF: C₁₀H₁₅ClFNS
• MW: 235.749203920364
• CID: 5719688
• PubChem ID: 86262513
• Update Time: 2025-06-11

1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)sulfanylbutan-2-amine;hydrochloride
• EN300-240805
• F2167-1588
• 1864057-34-0
• 1-((4-fluorophenyl)thio)butan-2-aminehydrochloride
• 1-[(4-fluorophenyl)sulfanyl]butan-2-amine hydrochloride
• 1-((4-fluorophenyl)thio)butan-2-amine hydrochloride
• AKOS026747273
• 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride

• Inchi： 1S/C10H14FNS.ClH/c1-2-9(12)7-13-10-5-3-8(11)4-6-10;/h3-6,9H,2,7,12H2,1H3;1H
• InChI Key： PQLLBNPBPZTIRB-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)F)CC(CC)N

Computed Properties

• Exact Mass: 235.0597765g/mol
• Monoisotopic Mass: 235.0597765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride

Introduction to 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride (CAS No. 1864057-34-0) in Modern Chemical and Biomedical Research

The compound 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride, identified by the CAS number 1864057-34-0, represents a significant advancement in the realm of pharmaceutical and biochemical research. Its unique structural configuration, featuring a butan-2-amine backbone linked to a 4-fluorophenylthio moiety, positions it as a versatile intermediate in the synthesis of novel therapeutic agents. This introduction delves into the compound's chemical properties, its potential applications in medicinal chemistry, and its relevance to contemporary research endeavors.

From a structural perspective, 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride exhibits a bifunctional nature, with the amine group providing nucleophilic reactivity while the thioether linkage introduces electronic and steric modulation. The presence of a 4-fluorophenyl substituent further enhances its pharmacological profile by influencing metabolic stability and binding affinity. Such features make it an attractive scaffold for designing molecules targeting neurological disorders, infectious diseases, and inflammatory conditions.

In recent years, the pharmaceutical industry has witnessed an increasing interest in fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacokinetic properties. The 4-fluorophenyl group in this compound not only contributes to its lipophilicity but also allows for fine-tuning of receptor interactions. This has led to its exploration as a key building block in the development of kinase inhibitors, which play a crucial role in cancer therapy. For instance, derivatives of this compound have been investigated for their potential to modulate tyrosine kinase activity, a mechanism central to many oncogenic pathways.

Beyond oncology, 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride has shown promise in addressing neurodegenerative diseases. The amine moiety can interact with neurotransmitter receptors, while the fluorine atom enhances metabolic resistance against enzymatic degradation. Preliminary studies have suggested that analogs of this compound may exhibit neuroprotective effects by inhibiting oxidative stress and neuroinflammation—key pathological processes in conditions such as Alzheimer's and Parkinson's disease. The ability to modify both the amine and thioether functionalities provides researchers with a high degree of structural flexibility to optimize efficacy and selectivity.

The synthesis of 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride involves multi-step organic transformations, including thiol-disulfide exchange reactions and nucleophilic substitution at the butanamidine core. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques align with the broader trend toward sustainable chemistry, reducing waste and minimizing hazardous byproducts—a critical consideration in modern drug development.

The hydrochloride salt form of this compound improves its solubility in aqueous media, facilitating formulation into injectable solutions or oral dosage forms. This property is particularly advantageous for drug delivery systems where bioavailability is a limiting factor. Additionally, computational modeling has been utilized to predict binding interactions between this compound and biological targets, aiding in rational drug design. Molecular dynamics simulations have revealed that the 4-fluorophenylthio group adopts specific orientations within protein active sites, suggesting potential for high-affinity binding。

As research progresses, the applications of 1-((4-Fluorophenyl)thio)butan-2-amine hydrochloride are expected to expand into new therapeutic areas. Its structural motifs are reminiscent of known bioactive molecules, suggesting broad utility across multiple disease indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation by leveraging this compound as a starting point for structure-based drug design. The integration of artificial intelligence (AI)-assisted molecular design tools will further accelerate the discovery process by predicting novel derivatives with enhanced pharmacological profiles.

In conclusion,1-((4-Fluorophenyl)thio)butan-2-aminese hydrochloride (CAS No. 1864057-34) stands as a testament to the ingenuity of modern chemical synthesis and its intersection with biomedical research. Its unique structural attributes offer unparalleled opportunities for developing next-generation therapeutics targeting complex diseases. As scientific understanding advances，this compound will continue to play a pivotal role in shaping future treatments，underscoring its significance in both academic and industrial settings.